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Compound of Interest

Compound Name: Lalioside

Cat. No.: B1674333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lalioside is a naturally occurring phenolic glycoside with a growing body of research interest.

This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and known biological activities. Detailed experimental

methodologies for its isolation and characterization are presented, alongside a summary of key

quantitative data. This document aims to serve as a foundational resource for researchers and

professionals in the fields of natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Lalioside is chemically defined as 1-[3,4,6-trihydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone. It is classified as an acetophenone glucoside,

consisting of an acetophenone aglycone moiety linked to a glucose unit.

The structural details and physicochemical properties of Lalioside are summarized in the table

below.
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Identifier Value Source

IUPAC Name

1-[3,4,6-trihydroxy-2-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]ethanone

[1]

Molecular Formula C₁₄H₁₈O₁₀ [1][2]

Molecular Weight 346.29 g/mol [1][2]

CAS Number 116964-03-5 [1][2]

PubChem CID 189452 [1]

InChI Key
ZLGYDHODHCRHMW-

WHFNTLTKSA-N
[2]

Canonical SMILES

CC(=O)C1=C(C(=C(C=C1O)O

)O)OC2C(C(C(C(O2)CO)O)O)

O

N/A

Natural Occurrence
Lalioside has been identified and isolated from several plant species, indicating its distribution

across different botanical families. Notable sources include:

Ilex paraguariensis (Yerba Maté)[2]

Lawsonia inermis (Henna)[2]

Nymphaea nouchali (Water Lily)[2]

The presence of Lalioside in these traditionally used medicinal plants suggests its potential

contribution to their therapeutic effects.

Experimental Protocols
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The isolation and structural elucidation of Lalioside involve a series of chromatographic and

spectroscopic techniques. A general workflow is outlined below.

General Experimental Workflow

Plant Material Collection
and Preparation

Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex) Preparative HPLC Pure Lalioside Structural Elucidation

1D and 2D NMR
(¹H, ¹³C, COSY, HSQC, HMBC)

Spectroscopic Analysis

Mass Spectrometry
(HRESIMS)

Spectrometric Analysis

Click to download full resolution via product page

Caption: General workflow for the isolation and characterization of Lalioside.

Detailed Methodologies
Plant Material and Extraction: Dried and powdered plant material (e.g., leaves) is extracted with

a polar solvent such as methanol or ethanol at room temperature. The resulting crude extract is

then concentrated under reduced pressure.

Fractionation: The crude extract is suspended in water and subjected to sequential liquid-liquid

partitioning with solvents of increasing polarity, typically ethyl acetate and n-butanol, to

separate compounds based on their polarity.

Chromatographic Purification: The n-butanol fraction, which is generally enriched with

glycosides, is subjected to multiple steps of column chromatography. This may include silica

gel chromatography followed by size-exclusion chromatography (e.g., Sephadex LH-20) to

remove pigments and other impurities. Final purification is often achieved using preparative

High-Performance Liquid Chromatography (HPLC) with a C18 column.

Structural Elucidation: The structure of the isolated pure compound is determined using a

combination of spectroscopic and spectrometric techniques:

Mass Spectrometry: High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS)

is used to determine the exact molecular weight and elemental composition. For Lalioside, a
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prominent ion peak at m/z 347.0976 [M+H]⁺ is observed, which corresponds to the

molecular formula C₁₄H₁₈O₁₀.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and chemical environment of protons.

¹³C NMR: Provides information on the number and types of carbon atoms.

2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity between protons and carbons, confirming the structure of the acetophenone

aglycone and the glucose moiety, and determining the point of glycosylation.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information specifically detailing the biological

activities and associated signaling pathways of Lalioside. The research on this specific

compound is still in its early stages. However, based on its structural class as a phenolic

glycoside, potential areas for future investigation could include antioxidant, anti-inflammatory,

and antimicrobial activities, as these are common properties of related compounds.

Quantitative Data
At present, there is a lack of extensive quantitative biological data for Lalioside in the public

domain. As research progresses, it is anticipated that data on its efficacy in various biological

assays (e.g., IC₅₀, MIC values) will become available.

Conclusion
Lalioside is a well-characterized phenolic glycoside with a defined chemical structure. While its

biological activities are not yet extensively studied, its presence in medicinal plants suggests

potential pharmacological relevance. This guide provides a solid foundation for researchers

interested in exploring the therapeutic potential of Lalioside, offering detailed information on its

structure and established methods for its isolation and identification. Further investigation into

its biological properties is warranted to unlock its full potential in drug discovery and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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